Cas no 4915-95-1 (Methyl1-phenyl-1H-1,2,3-triazole-4-carboxylate)

Methyl 1-phenyl-1H-1,2,3-triazole-4-carboxylate is a heterocyclic compound featuring a triazole core functionalized with a phenyl group at the 1-position and a carboxylate ester at the 4-position. This structure imparts versatility in synthetic applications, particularly as a building block in medicinal chemistry and agrochemical research. The ester moiety allows for further derivatization, while the aromatic triazole system contributes to stability and potential bioactivity. Its well-defined reactivity profile makes it valuable for click chemistry, ligand design, and the development of pharmacophores. The compound is typically characterized by high purity and consistent performance in coupling reactions, facilitating its use in targeted synthesis.
Methyl1-phenyl-1H-1,2,3-triazole-4-carboxylate structure
4915-95-1 structure
Product Name:Methyl1-phenyl-1H-1,2,3-triazole-4-carboxylate
CAS No:4915-95-1
MF:C10H9N3O2
MW:203.197361707687
CID:326237
PubChem ID:13759620
Update Time:2025-10-28

Methyl1-phenyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole-4-carboxylicacid, 4,5-dihydro-1-phenyl-, methyl ester
    • METHYL 1-PHENYL-1H-1,2,3-TRIAZOLE-4-CARBOXYLATE
    • 1H-Indazole,4,5,6,7-tetrahydro-1-phenyl
    • 1-Phenyl-4,5,6,7-tetrahydro-1H-indazol
    • 1-PHENYL-4,5,6,7-TETRAHYDRO-1H-INDAZOLE
    • 1-Phenyl-4,5,6,7-tetrahydro-indazol
    • 1-phenyl-4,5-dihydro-1H-[1,2,3]triazole-4-carboxylic acid methyl ester
    • Methyl 1-phenyl-4,5-dihydro-1H-1,2,3-triazole-4-carboxylate
    • 4915-95-1
    • 1H-1,2,3-Triazole-4-carboxylic acid, 1-phenyl-, methyl ester
    • F87207
    • methyl 1-phenyltriazole-4-carboxylate
    • SCHEMBL12571591
    • FT-0659087
    • Z380059636
    • 2055-52-9
    • methyl 1-phenyl-1h-1,2,3-triazole-4(5)-carboxylate
    • FT-0719278
    • AP-501/43363392
    • starbld0033789
    • methyl1-phenyl-1H-1,2,3-triazole-4-carboxylate
    • AKOS015915022
    • 1-Phenyl-1H-[1,2,3]triazole-4-carboxylic acid methyl ester
    • F2157-0700
    • Methyl1-phenyl-1H-1,2,3-triazole-4-carboxylate
    • Inchi: 1S/C10H9N3O2/c1-15-10(14)9-7-13(12-11-9)8-5-3-2-4-6-8/h2-7H,1H3
    • InChI Key: LCHIEUQYEUPGEI-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CN(C2C=CC=CC=2)N=N1)=O

Computed Properties

  • Exact Mass: 203.06900
  • Monoisotopic Mass: 203.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 57Ų

Experimental Properties

  • Density: 1.27
  • Boiling Point: 355.5°C at 760 mmHg
  • Flash Point: 168.8°C
  • Refractive Index: 1.613
  • PSA: 57.01000
  • LogP: 1.05390

Methyl1-phenyl-1H-1,2,3-triazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M237550-25mg
Methyl1-phenyl-1H-1,2,3-triazole-4-carboxylate
4915-95-1
25mg
$ 225.00 2022-06-04
TRC
M237550-50mg
Methyl1-phenyl-1H-1,2,3-triazole-4-carboxylate
4915-95-1
50mg
$ 370.00 2022-06-04
TRC
M237550-100mg
Methyl1-phenyl-1H-1,2,3-triazole-4-carboxylate
4915-95-1
100mg
$ 590.00 2022-06-04

Additional information on Methyl1-phenyl-1H-1,2,3-triazole-4-carboxylate

Introduction to Methyl1-phenyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 4915-95-1)

Methyl1-phenyl-1H-1,2,3-triazole-4-carboxylate, identified by its CAS number 4915-95-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole class, which is renowned for its diverse applications in medicinal chemistry due to its unique structural and functional properties. The presence of a carboxylate group and a phenyl ring in its molecular structure contributes to its versatility, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The Methyl1-phenyl-1H-1,2,3-triazole-4-carboxylate molecule has garnered attention in recent years due to its potential role in the development of novel therapeutic agents. Triazoles are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The specific arrangement of atoms in this compound allows for interactions with biological targets that can modulate these activities. Recent studies have highlighted the importance of triazole derivatives in drug discovery, particularly in the quest for new treatments against emerging infectious diseases and chronic conditions.

In the realm of synthetic chemistry, Methyl1-phenyl-1H-1,2,3-triazole-4-carboxylate serves as a crucial building block. Its structural features facilitate the construction of more complex molecules through various chemical transformations. For instance, the carboxylate group can undergo esterification or amidation reactions, while the phenyl ring can be further functionalized through electrophilic or nucleophilic aromatic substitution. These properties make it an indispensable tool for chemists working on the synthesis of novel compounds with potential therapeutic benefits.

Recent advancements in computational chemistry have enhanced our understanding of how Methyl1-phenyl-1H-1,2,3-triazole-4-carboxylate interacts with biological systems. Molecular modeling studies have revealed that this compound can bind to specific protein targets with high affinity. This insight has been instrumental in designing derivatives with improved pharmacokinetic profiles and reduced side effects. The integration of machine learning algorithms has further accelerated the process of identifying promising candidates for further experimental validation.

The pharmaceutical industry has shown considerable interest in Methyl1-phenyl-1H-1,2,3-triazole-4-carboxylate due to its potential as a lead compound for drug development. Researchers are exploring its efficacy in treating a variety of conditions, including neurological disorders and autoimmune diseases. Preliminary findings suggest that derivatives of this compound may exhibit neuroprotective and immunomodulatory effects. These discoveries are particularly exciting given the growing burden of chronic diseases worldwide and the need for innovative treatment strategies.

From an industrial perspective, the production of Methyl1-phenyl-1H-1,2,3-triazole-4-carboxylate requires careful optimization to ensure high yield and purity. Advances in green chemistry have led to the development of more sustainable synthetic routes that minimize waste and reduce energy consumption. These methods align with global efforts to promote environmental responsibility while maintaining high standards of chemical manufacturing.

The role of Methyl1-phenyl-1H-1,2,3-triazole-4-carboxylate extends beyond pharmaceutical applications. It is also used as a research tool in academic laboratories where scientists investigate the fundamental principles governing molecular interactions. Its unique properties make it an excellent candidate for studying enzyme inhibition and receptor binding mechanisms. Such studies contribute to our broader understanding of biological processes and lay the groundwork for future discoveries.

As research continues to evolve, new applications for Methyl1-phenyl-1H-1,2,3-triazole-4-carboxylate are likely to emerge. The integration of interdisciplinary approaches involving chemistry, biology, and computer science will be key to unlocking its full potential. Collaborative efforts between academia and industry will further drive innovation and ensure that this compound continues to play a vital role in advancing human health.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.